Cas no 23019-62-7 (Ethyl1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate)

• Product Name: Ethyl1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate
• CAS No: 23019-62-7
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 52204
• PubChem ID: 787906
• Update Time: 2025-11-01

Ethyl1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate
• 1-Benzyl-1,2,3,6-tetrahydroisonicotinic acid ethyl ester
• ethyl 1-benzyl-3,6-dihydro-2H-pyridine-4-carboxylate
• 1-benzyl-1,2,3,6-tetrahydro-pyridine-4-carboxylic acid ethyl ester
• N-Benzyl-4-ethoxycarbonyl-1,2,5,6-tetrahydropyridin
• SCHEMBL5778817
• ethyl 1-(phenylmethyl)-3,6-dihydro-2H-pyridine-4-carboxylate
• HPBHOJNKSYJCRT-UHFFFAOYSA-N
• A816491
• 1-(phenylmethyl)-3,6-dihydro-2H-pyridine-4-carboxylic acid ethyl ester
• DTXSID80354957
• AKOS000649884
• ethyl1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate
• 23019-62-7
• J-014941
• ethyl 1-benzyl-3, 6-dihydro-2H-pyridine-4-carboxylate
• CHEMBL1616250
• FT-0646044
• G62894
• Ethyl1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate

• Inchi： 1S/C15H19NO2/c1-2-18-15(17)14-8-10-16(11-9-14)12-13-6-4-3-5-7-13/h3-8H,2,9-12H2,1H3
• InChI Key： HPBHOJNKSYJCRT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 245.14200
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 344 ºC
• Flash Point: 121 ºC
• Refractive Index: 1.554
• PSA: 29.54000
• LogP: 2.31970

Additional information on Ethyl1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate

Ethyl 1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate (CAS No. 23019-62-7): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

Ethyl 1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate (CAS No. 23019-62-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydropyridines, which are known for their biological activities and pharmacological significance.

The molecular structure of Ethyl 1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate is characterized by a tetrahydropyridine ring substituted with a benzyl group and an ethyl ester at the carboxyl position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the importance of tetrahydropyridines in the development of drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the role of tetrahydropyridines in modulating neurotransmitter systems. The researchers found that compounds like Ethyl 1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate exhibit potent activity in inhibiting acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine. This property makes it a promising candidate for the treatment of Alzheimer's disease and other cognitive disorders.

In addition to its potential as a therapeutic agent, Ethyl 1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate has been extensively studied for its synthetic utility. A notable example is its use as a building block in the synthesis of more complex molecules with diverse biological activities. A research group at the University of California, San Francisco (UCSF) reported a novel synthetic route to prepare this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also enhanced the purity and scalability of the synthesis process.

The physical properties of Ethyl 1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate are also noteworthy. It is a colorless liquid with a molecular weight of approximately 275.37 g/mol. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques and chemical reactions.

In terms of safety and handling, it is important to note that while Ethyl 1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate is not classified as a hazardous material under current regulations, standard laboratory precautions should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to minimize exposure risks.

The environmental impact of Ethyl 1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate is another area of interest for researchers. A study published in the Journal of Environmental Science and Health (2022) evaluated the biodegradability and ecotoxicity of this compound. The results indicated that it has moderate biodegradability and low ecotoxicity levels when released into aquatic environments. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, Ethyl 1-benzyl-1,2,3,6-tetrahydropyridine-4-carboxylate (CAS No. 23019-62-7) is a multifaceted compound with significant potential in medicinal chemistry and synthetic organic chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.